N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)sulfanyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C20H20N2O3S2/c1-24-15-5-3-14(4-6-15)18-13-27-20(21-18)22-19(23)11-12-26-17-9-7-16(25-2)8-10-17/h3-10,13H,11-12H2,1-2H3,(H,21,22,23)
• InChI Key: NTBALMVXPKNSKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCSC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide, also known as MPTP, is a compound that has been the subject of scientific research for its potential use in the treatment of various diseases.

Scientific Research Applications

• Antioxidant and Anticancer Activity : A study found that derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which include the compound , showed significant antioxidant activity. Some of these derivatives were more potent than ascorbic acid, a well-known antioxidant. Additionally, these compounds exhibited cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with one compound identified as particularly active against the glioblastoma U-87 cell line (Tumosienė et al., 2020).

• Antimicrobial Activity : Another study synthesized novel derivatives of the compound and evaluated their antimicrobial activity. Among these, specific derivatives showed high antibacterial activity, while others displayed anticandidal effects against certain strains. The cytotoxic activity of these compounds was also tested against various human cell lines (Dawbaa et al., 2021).

• Cardioprotective Activity : Research on N-(4-aryl-thiazol-2-yl)-N1-(4,5,6,7-tetrahydro-3H-azepin-2-yl)-hydrazine derivatives, related to the compound of interest, showed pronounced cardioprotective properties. One specific derivative was found to be more effective than established cardioprotective drugs in decelerating the contractive response of smooth muscles to hypoxia (Demchenko et al., 2021).

• Antibacterial and Antifungal Agents : A synthesis study aimed at producing N-(5-(2-chlorobenzylidene)-4-oxo-2-arylthiazolidin-3-yl)-2-(6-methoxy-naphthalen-2-yl) propanamide, related to the compound , indicated significant antibacterial and antifungal activities in some of the synthesized compounds (Zala et al., 2015).

• Angiotensin II Receptor Antagonists : Another related study involved the synthesis of 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines. These compounds showed high affinity to angiotensin II receptor and indicated potential as antihypertensive and cardiotropic drugs (Drapak et al., 2019).